2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide

• IUPAC Name: 2,4,5-trimethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C16H23NO5/c1-10(12-6-5-7-22-12)17-16(18)11-8-14(20-3)15(21-4)9-13(11)19-2/h8-10,12H,5-7H2,1-4H3,(H,17,18)
• InChI Key: IJWJRJDJOTWALD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)C2=CC(=C(C=C2OC)OC)OC
• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol

Description

2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide, also known as TFMF, is a synthetic compound that has been studied for its potential use in scientific research. TFMF has been found to have various biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide acts as an agonist at the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is involved in various physiological processes, including mood regulation, cognition, and perception. Activation of the 5-HT2A receptor by 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide leads to the activation of various intracellular signaling pathways, which ultimately lead to the physiological effects of the compound.
Biochemical and Physiological Effects:
2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the modulation of synaptic plasticity. 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has also been found to have effects on behavior, including the modulation of mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

One advantage of 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide is its selectivity for the 5-HT2A receptor, which makes it a useful tool for studying the function of this receptor. However, one limitation of 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide is its relatively low potency, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide. One area of interest is the development of more potent analogs of 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide, which may be useful in certain experimental settings. Another area of interest is the study of the role of the 5-HT2A receptor in various physiological and pathological processes, which may lead to the development of new treatments for various disorders. Finally, the development of new tools for studying the function of the 5-HT2A receptor, including 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide and its analogs, may lead to a better understanding of the role of this receptor in various physiological processes.

Synthesis Methods

The synthesis of 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide involves the reaction of 2,4,5-trimethoxybenzoyl chloride with 1-(tetrahydro-2-furanyl)ethanamine in the presence of a base. The resulting compound is then purified through recrystallization.

Scientific Research Applications

2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as a tool for studying the function of the serotonin 5-HT2A receptor. 2,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has been found to be a selective 5-HT2A receptor agonist, making it a useful tool for studying the role of this receptor in various physiological and pathological processes.